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Introduction: This guide provides in-depth troubleshooting and optimization strategies for

researchers expressing recombinant Catostomus urotensin I, a 41-amino acid peptide with

significant physiological roles, including osmoregulation and vasoconstriction.[1][2] The

expression of small peptides like urotensin I in E. coli often presents challenges, including low

expression levels, proteolytic degradation, and formation of insoluble inclusion bodies. This

resource is designed to address these specific issues in a practical, question-and-answer

format, grounded in established scientific principles to help you systematically improve your

protein yield.

Part 1: Frequently Asked Questions (FAQs) & High-
Level Strategy
This section addresses initial strategic decisions that form the foundation of a successful

expression project.

Q1: My SDS-PAGE/Western Blot shows very low or no
expression of urotensin I. Where should I start
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troubleshooting?
A1: Low or undetectable expression is a common issue when producing small peptides. The

problem typically originates from one of three areas: gene design, protein stability, or host cell

toxicity.

Gene & Vector Design: The genetic construct is the blueprint for your protein. Poor codon

usage can stall translation, and a weak promoter can lead to insufficient transcription. The

most critical factor for small peptides, however, is their susceptibility to degradation by host

proteases.

Protein Stability: Small, unstructured peptides are rapidly cleared by cellular proteases. The

most effective countermeasure is to produce the peptide as part of a larger, more stable

fusion protein.

Host Strain & Culture Conditions: The high-level expression of any foreign protein can be

toxic or metabolically burdensome to E. coli. This can lead to poor growth and reduced

protein synthesis.

Our recommendation is to start by re-evaluating your expression construct, focusing specifically

on the use of a fusion tag to protect the peptide and enhance its expression and solubility.

Q2: Why is a fusion tag so critical for expressing a small
peptide like urotensin I?
A2: A fusion tag is a larger, well-behaved protein that is genetically fused to your target peptide.

For a small peptide like urotensin I, this strategy is paramount for several reasons:

Protease Shielding: The larger fusion partner acts as a physical shield, protecting the small,

vulnerable peptide from rapid degradation by endogenous E. coli proteases.

Enhanced Solubility: Many proteins, when overexpressed, misfold and aggregate into

insoluble inclusion bodies.[3] Solubility-enhancing tags like Maltose-Binding Protein (MBP) or

Small Ubiquitin-like Modifier (SUMO) act as molecular chaperones, promoting the correct

folding of the entire fusion protein.[4]
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Improved Expression: The cell's transcriptional and translational machinery is often more

efficient at producing well-characterized, highly expressed fusion partners. By linking

urotensin I to such a partner, you leverage the cell's ability to produce the partner protein at

high levels, thereby carrying your peptide along with it.

Simplified Purification: Tags like the polyhistidine (His) tag allow for efficient one-step

purification via Immobilized Metal Affinity Chromatography (IMAC).[5]

The overall workflow for this improved strategy is visualized below.
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Caption: Recombinant Urotensin I Production Workflow.
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Part 2: Troubleshooting Guide - Deep Dive by
Experimental Stage
This section provides specific, actionable solutions to common problems encountered during

the expression and purification workflow.

Section 1: Gene and Vector Design
Q: I'm using a fusion tag, but my yields are still low. Which fusion tag is best?

A: The choice of fusion tag is empirical, but for small peptides, certain tags consistently

outperform others. While tags like GST and MBP are excellent solubility enhancers, the SUMO

(Small Ubiquitin-like Modifier) tag has emerged as a superior choice for several reasons.[6][7]

Enhanced Expression and Solubility: SUMO fusions have been shown to dramatically

increase both the expression levels and the solubility of their fusion partners, often more

effectively than traditional tags like GST or Thioredoxin (Trx).[6][8]

Authentic N-terminus: The SUMO protease is highly specific and cleaves precisely at the end

of the SUMO sequence, leaving no extra amino acids on the target peptide. This is critical for

producing a native, biologically active urotensin I.[9]

High Catalytic Efficiency: The SUMO protease is a highly efficient enzyme, allowing for rapid

and complete cleavage of the fusion tag, often in under an hour.[6]

Data Presentation: Comparison of Common Fusion Tags
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Fusion Tag Size (kDa) Key Advantage
Cleavage
Protease

Typical Yield
Improvement

His-tag ~1
Purification

(IMAC)

Enterokinase/TE

V
Minimal

GST 26
Solubility,

Purification

Thrombin/PreSci

ssion
Moderate-High

MBP 42
High Solubility

Enhancement
Factor Xa/TEV High

Thioredoxin (Trx) 12
Solubility,

Disulfide Bonds
Enterokinase Moderate-High

SUMO 12

High Solubility &

Yield, Authentic

N-terminus

SUMO Protease Very High[9]

Recommendation: We strongly recommend using a SUMO fusion system. For purification,

engineer a His-tag onto the N-terminus of the SUMO tag (e.g., His6-SUMO-Urotensin I). This

dual-purpose construct allows for simple IMAC purification followed by efficient release of the

native peptide.

Q: What is the best vector and E. coli host strain combination?

A: The pET vector system is the industry standard for high-level protein expression in E. coli.

[10][11][12] These vectors utilize the powerful T7 promoter, which requires a host strain that

can provide the T7 RNA polymerase, such as BL21(DE3).[12][13]

Why pET Vectors? When fully induced, the T7 RNA polymerase is so active that it directs

nearly all of the cell's resources to transcribing your gene of interest, leading to protein levels

that can exceed 50% of the total cell protein.[10][12]

Why BL21(DE3)? This strain contains the gene for T7 RNA polymerase integrated into its

chromosome under the control of the lacUV5 promoter.[13] Expression is induced by adding

Isopropyl β-D-1-thiogalactopyranoside (IPTG).
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Controlling Basal Expression: A common issue is "leaky" expression from the T7 promoter

even without IPTG, which can be toxic to the cells if the target protein is burdensome.[14] To

mitigate this, consider using the BL21(DE3)pLysS strain. This strain carries a plasmid

(pLysS) that produces T7 lysozyme, a natural inhibitor of T7 RNA polymerase, which keeps

basal expression levels tightly repressed until you are ready to induce with IPTG.

Section 2: Expression and Induction Conditions
Q: My protein is highly expressed, but it's all in insoluble inclusion bodies. What can I do?

A: Inclusion body formation is a very common outcome of high-level overexpression in E. coli.

[3] It occurs when the rate of protein synthesis overwhelms the cell's folding machinery, leading

to protein aggregation. The solution is to slow down and optimize the expression conditions to

favor proper folding.
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Lower Induction Temperature
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Caption: Decision tree for troubleshooting inclusion bodies.

Lower the Temperature: This is the single most effective strategy. After adding IPTG, move

your cultures from 37°C to a lower temperature, such as 18-25°C.[15] This slows down all

cellular processes, including translation, giving the nascent polypeptide chain more time to

fold correctly.
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Reduce IPTG Concentration: High IPTG concentrations lead to a massive, sudden burst of

transcription that can overwhelm the cell.[16] Reducing the IPTG concentration (e.g., from 1

mM down to 0.05-0.1 mM) can titrate the expression level, reducing the metabolic burden

and improving solubility.[17]

Optimize Induction Time: When using lower temperatures, you must extend the induction

period. A typical "slow and low" induction runs overnight (16-20 hours) at 18°C.

Data Presentation: Sample Induction Optimization Matrix

Condition IPTG (mM)
Temperatur
e (°C)

Time (hr)
Soluble
Yield (mg/L)

Insoluble
Yield (mg/L)

A (Standard) 1.0 37 4 < 1 > 50

B (Low Temp) 1.0 18 18 15 30

C (Low IPTG) 0.1 37 4 5 25

D (Optimized) 0.1 18 18 > 40 < 10

Section 3: Purification and Cleavage
Q: My His-tagged fusion protein is pure, but cleavage with the protease is inefficient. How can I

improve this?

A: Inefficient cleavage is often due to steric hindrance (the cleavage site is buried) or

suboptimal reaction conditions. A highly effective technique to overcome both issues is on-

column cleavage.[18][19][20]

In this method, the His-tagged fusion protein is bound to the IMAC resin. The column is then

washed thoroughly to remove contaminants. Instead of eluting with imidazole, the protease is

added directly to the column and allowed to incubate. The protease cleaves the tag, releasing

the target peptide (urotensin I), which flows through the column while the His-tagged SUMO

and the His-tagged protease remain bound to the resin.

Advantages of On-Column Cleavage:
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Higher Purity: It combines cleavage and a purification step into one, as both the tag and the

protease are removed simultaneously.

Improved Efficiency: Immobilizing the fusion protein on the resin can present the cleavage

site more favorably to the protease, overcoming steric hindrance issues.

Q: After cleavage, how do I purify the final urotensin I peptide to homogeneity?

A: While on-column cleavage provides high purity, a final polishing step is often required for

applications like drug development. Reverse-Phase High-Performance Liquid Chromatography

(RP-HPLC) is the gold standard for peptide purification.[21][22][23][24]

RP-HPLC separates molecules based on their hydrophobicity.[22] Peptides are bound to a

hydrophobic stationary phase (like C18) and eluted with an increasing gradient of an organic

solvent (typically acetonitrile). This technique has extremely high resolving power and can

separate peptides that differ by just a single amino acid.[21] It is ideal for removing any

remaining trace impurities and ensuring the final urotensin I product is >98% pure.

Part 3: Key Experimental Protocols
Protocol 1: Optimization of IPTG Induction Conditions
This protocol is designed to test four conditions in parallel to quickly identify the optimal

temperature and IPTG concentration for soluble expression.

Growth: Inoculate 4 x 100 mL cultures of LB media (with appropriate antibiotic) with a single

colony of your BL21(DE3) expression strain. Grow at 37°C with shaking (220 rpm) until the

OD600 reaches 0.6-0.8.

Induction:

Flask 1 & 2: Add IPTG to a final concentration of 1.0 mM.

Flask 3 & 4: Add IPTG to a final concentration of 0.1 mM.

Incubation:

Flask 1 & 3: Continue incubating at 37°C for 4 hours.
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Flask 2 & 4: Move to an 18°C shaker and incubate for 18 hours.

Harvest & Analysis:

Normalize all cultures by OD600. Take a 1 mL sample from each.

Centrifuge the samples (e.g., 5 min at 13,000 x g).

Lyse the cell pellets (e.g., with a chemical lysis reagent like B-PER).

Separate the soluble fraction (supernatant) from the insoluble fraction (pellet) by

centrifugation.

Analyze equal volumes of the soluble and insoluble fractions from all four conditions by

SDS-PAGE to determine which condition yields the most protein in the soluble fraction.

Protocol 2: On-Column Cleavage of His6-SUMO-
Urotensin I
This protocol assumes the fusion protein has been purified via IMAC.

Binding: Load the clarified cell lysate containing the His6-SUMO-Urotensin I onto a pre-

equilibrated Ni-NTA column.

Wash: Wash the column extensively with a wash buffer (e.g., 50 mM Tris, 300 mM NaCl, 20

mM Imidazole, pH 8.0) to remove all unbound proteins. Monitor the A280 until it returns to

baseline.

Buffer Exchange: Wash the column with 5 column volumes of a cleavage buffer (e.g., 50 mM

Tris, 150 mM NaCl, 1 mM DTT, pH 8.0) to remove the imidazole.

Cleavage:

Dilute the His-tagged SUMO protease into the cleavage buffer (typically 1 unit of protease

per 50 µg of fusion protein).

Stop the column flow. Apply the protease solution to the column, ensuring it fully enters the

resin bed.
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Incubate the column at room temperature for 2-4 hours (or as recommended by the

protease manufacturer).

Elution: Resume column flow and collect the flow-through. This fraction contains your

purified, tag-free urotensin I peptide.

Regeneration: Elute the bound His6-SUMO tag and His-tagged protease with a high-

imidazole elution buffer (e.g., 50 mM Tris, 300 mM NaCl, 300 mM Imidazole, pH 8.0) to

regenerate the column.

References
Current time information in Sacramento, CA, US. (n.d.). Google.

Butt, T. R., Edavettal, S. C., Hall, J. P., & Mattern, M. R. (2005). SUMO fusion technology for

difficult-to-express proteins. Protein Expression and Purification, 43(1), 1–9. Available at:

[Link]

Yan, Y., Orcutt, S. J., & Strickler, J. E. (2009). The use of SUMO as a fusion system for

protein expression and purification. Chimica Oggi/Chemistry Today, 27(6), 42-44. Available

at: [Link]

VectorBuilder. (n.d.). pET Bacterial Recombinant Protein Expression Vector. Retrieved

January 31, 2026, from [Link]

Ding, W., Li, S., Chen, Y., Zhang, P., Li, S., & Zhang, Y. (2019). Dynamic Expression and

Regulation of Urotensin I and Corticotropin-Releasing Hormone Receptors in Ovary of Olive

Flunder Paralichthys olivaceus. Frontiers in Endocrinology, 10, 548. Available at: [Link]

Rivier, J., Rivier, C., & Vale, W. (1984). Urotensin I-CRF-Urocortins: a mermaid's tail. General

and Comparative Endocrinology, 145, 1-10. Available at: [Link]

Miyauchi, T., Sato, A., Honma, T., Abe, Y., & Kishi, T. (2020). The urotensin II receptor

antagonist DS37001789 ameliorates mortality in pressure-overload mice with heart failure.

Scientific Reports, 10(1), 1777. Available at: [Link]

Ding, W., Li, S., Chen, Y., Zhang, P., Li, S., & Zhang, Y. (2019). Dynamic Expression and

Regulation of Urotensin I and Corticotropin-Releasing Hormone Receptors in Ovary of Olive

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3278988/
https://www.researchgate.net/publication/285748894_The_use_of_SUMO_as_a_fusion_system_for_protein_expression_and_purification
https://www.vectorbuilder.com/vector-systems/pET-vector.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6700234/
https://pubmed.ncbi.nlm.nih.gov/24929424/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6997321/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flounder Paralichthys olivaceus. Frontiers in Endocrinology, 10. Available at: [Link]

The Not So Scared Scientist. (2023, January 23). Fusion partners for improving solubility &

expression of recombinant proteins - SUMO, GST, MBP, etc. YouTube. Available at: [Link]

QIAGEN. (n.d.). How can I express toxic protein in E. coli?. Retrieved January 31, 2026,

from [Link]

Cytiva. (2020). Automated on-column tag cleavage and multistep purification of (histidine)6-

and GST-tagged proteins. Retrieved January 31, 2026, from [Link]

Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of

Proteins and Peptides by Reversed-Phase HPLC. Retrieved January 31, 2026, from [Link]

Burgess, R. R. (2009). Chapter 17 Refolding Solubilized Inclusion Body Proteins. Methods in

Enzymology, 463, 259-282. Available at: [Link]

Bio-Works. (n.d.). Optimizing your IMAC purification. Retrieved January 31, 2026, from [Link]

Singh, S. M., Panda, A. K. (2005). Solubilization and refolding of bacterial inclusion body

proteins. Journal of Bioscience and Bioengineering, 99(4), 303-310. Available at: [Link]

Kunze, M., Huber, R., Gutjahr, C., Müllner, S., & Büchs, J. (2017). Optimizing recombinant

protein expression via automated induction profiling in microtiter plates at different

temperatures. Microbial Cell Factories, 16(1), 205. Available at: [Link]

Baig, U. I., Ali, J., & Ahmad, S. (2021). Overview on the expression of toxic gene products in

Escherichia coli. Methods in Molecular Biology, 2305, 3-15. Available at: [Link]

Harper, S., & Speicher, D. W. (2011). Strategies for the purification and on-column cleavage

of glutathione-S-transferase fusion target proteins. Methods in Molecular Biology, 681, 259-

280. Available at: [Link]

Costa, S., Almeida, A., Castro, A., & Domingues, L. (2014). Fusion tags for protein solubility,

purification and immunogenicity in Escherichia coli: the novel Fh8 system. Frontiers in

Microbiology, 5, 63. Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.frontiersin.org/articles/10.3389/fendo.2019.00548/full
https://www.youtube.com/watch?v=525yD1bE4_8
https://www.qiagen.com/us/knowledge-and-support/knowledge-hub/knowledge-center/faq/product-groups/expression/how-can-i-express-toxic-protein-in-e-coli
https://www.cytivalifesciences.com/en/us/solutions/protein-research/knowledge-center/protein-purification-methods/automated-on-column-tag-cleavage
https://www.ace-hplc.com/ace-knowledge-base/a-guide-to-the-analysis-and-purification-of-proteins-and-peptides-by-reversed-phase-hplc.aspx
https://www.researchgate.net/publication/26780004_Chapter_17_Refolding_Solubilized_Inclusion_Body_Proteins
https://www.bio-works.com/hub/optimizing-your-imac-purification
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7099238/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5704576/
https://pubmed.ncbi.nlm.nih.gov/34050417/
https://pubmed.ncbi.nlm.nih.gov/21031336/
https://www.frontiersin.org/articles/10.3389/fmicb.2014.00063/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stone, K. L., & Williams, K. R. (1993). Reversed-phase isolation of peptides. Methods in

Molecular Biology, 11, 161-175. Available at: [Link]

Sino Biological. (n.d.). Protein Expression in E. coli: A Powerful System for Recombinant

Protein Production. Retrieved January 31, 2026, from [Link]

Wa, Y. (2016, July 8). What are the best ways to optimize IPTG inducible protein expression

in BL21 cells?. ResearchGate. Available at: [Link]

Lu, M., et al. (2022). Urotensin II- related peptides, Urp1 and Urp2, control zebrafish spine

morphology. eLife, 11, e78159. Available at: [Link]

Wang, L. (2023, December 8). Peptide analysis using reverse phase liquid chromatography.

Separation Science. Available at: [Link]

Studier, F. W., & Moffatt, B. A. (1986). Use of bacteriophage T7 RNA polymerase to direct

selective high-level expression of cloned genes. Journal of Molecular Biology, 189(1), 113-

130. Available at: [Link]

Li, Y., et al. (2018). Comparison of three commonly used fusion tags for the expression of

nanobodies in the cytoplasm of Escherichia coli. Bioengineered, 9(1), 35-42. Available at:

[Link]

Kim, C. K., & Lee, J. (2002). Practical considerations in refolding proteins from inclusion

bodies. Journal of Biochemistry and Molecular Biology, 35(2), 164-169. Available at: [Link]

Li, G., & Li, X. (2008). An improved SUMO fusion protein system for effective production of

native proteins. Protein Expression and Purification, 61(1), 85-91. Available at: [Link]

Harvard Apparatus. (n.d.). The Handbook of Analysis and Purification of Peptides and

Proteins by Reversed-Phase HPLC. Retrieved January 31, 2026, from [Link]

Giacalone, M. J., et al. (2006). Toxic Protein Expression in Escherichia Coli Using a

Rhamnose-Based Tightly Regulated and Tunable Promoter System. BioTechniques, 40(4),

499-505. Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8485208/
https://www.sinobiological.com/resource/ecoli-protein-expression-system
https://www.researchgate.net/post/What_are_the_best_ways_to_optimize_IPTG_inducible_protein_expression_in_BL21_cells
https://elifesciences.org/articles/78159
https://www.sepscience.com/pharmaceuticals/peptide-analysis-using-reverse-phase-liquid-chromatography
https://pubmed.ncbi.nlm.nih.gov/3528273/
https://www.tandfonline.com/doi/full/10.1080/21655979.2017.1412467
https://www.koreascience.or.kr/article/JAKO200210520626027.page
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2680491/
https://www.harvardapparatus.com/media/harvard/pdf/HA_HPLC_Handbook.pdf
https://www.tandfonline.com/doi/full/10.2144/000112111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labcompare. (2022, February 11). LABTips: Purifying His-tagged Proteins with IMAC.

Retrieved January 31, 2026, from [Link]

Costa, S., et al. (2014). Fusion tags for protein solubility, purification and immunogenicity in

Escherichia coli: the novel Fh8 system. Frontiers in Microbiology, 5, 63. Available at: [Link]

Various Authors. (2022). IPTG induction optimization. Reddit. Available at: [Link]

Various Authors. (2020). On column TEV cleavage?. ResearchGate. Available at: [Link]

Agilent Technologies. (n.d.). pET System Vectors and Hosts. Retrieved January 31, 2026,

from [Link]

LibreTexts Biology. (2024). 23: pET Expression System. Retrieved January 31, 2026, from

[Link]

Profacgen. (n.d.). Technical Reference Guide for inclusion body purification & protein

refolding. Retrieved January 31, 2026, from [Link]

Bio-Works. (n.d.). Optimizing your IMAC purification. Retrieved January 31, 2026, from [Link]

Addgene. (2014, December 11). Plasmids 101: Protein tags. Retrieved January 31, 2026,

from [Link]

Bitesize Bio. (2018, July 16). When your his-tagged constructs don't bind—troubleshooting

your protein purification woes. Retrieved January 31, 2026, from [Link]

Sivashanmugam, A., et al. (2009). Practical protocols for production of very high yields of

recombinant proteins using Escherichia coli. Protein Science, 18(5), 936-948. Available at:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.labcompare.com/10-Featured-Articles/584061-LABTips-Purifying-His-tagged-Proteins-with-IMAC/
https://www.frontiersin.org/articles/10.3389/fmicb.2014.00063/full
https://www.reddit.com/r/labrats/comments/w1p7vj/iptg_induction_optimization/
https://www.researchgate.net/post/On_column_TEV_cleavage
https://www.agilent.com/cs/library/usermanuals/public/pET_System_Vectors_and_Hosts_Manual.pdf
https://bio.libretexts.org/Learning_Objects/Laboratory_Experiments/Molecular_Biology_Labs/23%3A_pET_Expression_System
https://www.profacgen.com/docs/Technical_Reference_Guide_for_inclusion_body_purification_and_protein_refolding.pdf
https://www.bio-works.com/blog/optimizing-your-imac-purification
https://blog.addgene.org/plasmids-101-protein-tags
https://bitesizebio.com/38479/his-tagged-constructs-dont-bind/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2779815/
https://www.benchchem.com/product/b612501?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Dynamic Expression and Regulation of Urotensin I and Corticotropin-Releasing Hormone
Receptors in Ovary of Olive Flounder Paralichthys olivaceus - PMC [pmc.ncbi.nlm.nih.gov]

2. Frontiers | Dynamic Expression and Regulation of Urotensin I and Corticotropin-Releasing
Hormone Receptors in Ovary of Olive Flounder Paralichthys olivaceus [frontiersin.org]

3. researchgate.net [researchgate.net]

4. blog.addgene.org [blog.addgene.org]

5. neb.com [neb.com]

6. Comparison of SUMO fusion technology with traditional gene fusion systems: Enhanced
expression and solubility with SUMO - PMC [pmc.ncbi.nlm.nih.gov]

7. tandfonline.com [tandfonline.com]

8. An improved SUMO fusion protein system for effective production of native proteins - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. pET Bacterial Recombinant Protein Expression Vector | VectorBuilder
[en.vectorbuilder.com]

11. merckmillipore.com [merckmillipore.com]

12. Expression and Purification of Recombinant Proteins Using the pET System - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. bio.libretexts.org [bio.libretexts.org]

14. How can I express toxic protein in E. coli? [qiagen.com]

15. researchgate.net [researchgate.net]

16. goldbio.com [goldbio.com]

17. Optimizing recombinant protein expression via automated induction profiling in microtiter
plates at different temperatures - PMC [pmc.ncbi.nlm.nih.gov]

18. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]

19. Strategies for the purification and on-column cleavage of glutathione-S-transferase
fusion target proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

20. Tag Removal by Enzymatic Cleavage [sigmaaldrich.com]

21. hplc.eu [hplc.eu]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6700326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6700326/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2019.01045/full
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2019.01045/full
https://www.researchgate.net/publication/38069693_Chapter_17_Refolding_Solubilized_Inclusion_Body_Proteins
https://blog.addgene.org/plasmids-101-protein-tags
https://www.neb.com/en-us/applications/protein-purification/fusion-protein-cleavage
https://pmc.ncbi.nlm.nih.gov/articles/PMC2242369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2242369/
https://www.tandfonline.com/doi/pdf/10.1080/13102818.2017.1420426
https://pmc.ncbi.nlm.nih.gov/articles/PMC2442006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2442006/
https://www.researchgate.net/publication/228679518_The_use_of_SUMO_as_a_fusion_system_for_protein_expression_and_purification
https://en.vectorbuilder.com/resources/vector-system/pET16b.html
https://en.vectorbuilder.com/resources/vector-system/pET16b.html
https://www.merckmillipore.com/INTL/en/life-science-research/genomic-analysis/dna-preparation-cloning/pet-expression-vectors/qFSb.qB.mLQAAAFA6.VkiQ0G,nav
https://pubmed.ncbi.nlm.nih.gov/21390849/
https://pubmed.ncbi.nlm.nih.gov/21390849/
https://bio.libretexts.org/Bookshelves/Biotechnology/Encyclopedia_of_Biological_Methods_(Mattaini)/24%3A_pET_Expression_System
https://www.qiagen.com/us/resources/faq/373
https://www.researchgate.net/post/What_are_the_best_ways_to_optimize_IPTG_inducible_protein_expression_in_BL21_cells
https://www.goldbio.com/blogs/articles/optimizing-protein-expression-with-iptg-induction
https://pmc.ncbi.nlm.nih.gov/articles/PMC5706349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5706349/
https://cdn.cytivalifesciences.com/api/public/content/digi-13655-original
https://pubmed.ncbi.nlm.nih.gov/11936686/
https://pubmed.ncbi.nlm.nih.gov/11936686/
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/protein-biology/protein-labeling-and-modification/tag-removal-by-enzymatic-cleavage
https://www.hplc.eu/Downloads/ACE_Guide_Peptides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


22. Reversed-phase isolation of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

23. harvardapparatus.com [harvardapparatus.com]

24. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery
[pepdd.com]

To cite this document: BenchChem. [Technical Support Center: Optimizing Recombinant
Catostomus Urotensin I Yield]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612501/docs#technical-support-center-optimizing-
recombinant-catostomus-urotensin-i-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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